Cas no 1807206-53-6 (6-Chloro-3-ethoxy-2-fluorotoluene)

• Product Name: 6-Chloro-3-ethoxy-2-fluorotoluene
• CAS No: 1807206-53-6
• MF: C₉H₁₀ClFO
• MW: 188.626505374908
• CID: 5003038
• Update Time: 2026-02-27

6-Chloro-3-ethoxy-2-fluorotoluene Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-3-ethoxy-2-fluorotoluene

• Inchi： 1S/C9H10ClFO/c1-3-12-8-5-4-7(10)6(2)9(8)11/h4-5H,3H2,1-2H3
• InChI Key： YACHVLKBMAGDID-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1C)F)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• XLogP3: 3.4
• Topological Polar Surface Area: 9.2

Additional information on 6-Chloro-3-ethoxy-2-fluorotoluene

Comprehensive Overview of 6-Chloro-3-ethoxy-2-fluorotoluene (CAS No. 1807206-53-6): Properties, Applications, and Industry Trends

6-Chloro-3-ethoxy-2-fluorotoluene (CAS No. 1807206-53-6) is a specialized fluorinated aromatic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This halogen-substituted toluene derivative combines chlorine, fluorine, and ethoxy functional groups, making it a versatile intermediate for synthesizing complex molecules. The compound's molecular formula C₉H₁₀ClFO and molecular weight 188.63 g/mol position it as a valuable building block in modern drug discovery pipelines.

Recent studies highlight the growing demand for fluorinated organic compounds like 6-Chloro-3-ethoxy-2-fluorotoluene in developing PET imaging agents and targeted therapeutics. The fluorine atom in its structure enhances metabolic stability and membrane permeability—key considerations when addressing trending research questions about bioavailability optimization in small-molecule drugs. Pharmaceutical chemists frequently search for information about fluorine substitution effects and structure-activity relationships, areas where this compound demonstrates significant relevance.

The synthesis of CAS 1807206-53-6 typically involves regioselective halogenation and etherification processes, with purity levels exceeding 97% being critical for research applications. Analytical characterization via HPLC, GC-MS, and NMR spectroscopy confirms its structural integrity—a topic frequently queried in scientific databases. Industry professionals increasingly seek high-purity fluorinated intermediates as evidenced by rising patent filings containing similar chloro-fluoro toluene derivatives between 2020-2023.

Environmental and green chemistry considerations surrounding halogenated compounds have spurred innovation in the production of 6-Chloro-3-ethoxy-2-fluorotoluene. Modern synthetic approaches emphasize atom economy and catalytic processes, aligning with the pharmaceutical industry's focus on sustainable manufacturing. These developments respond to frequent searches about eco-friendly synthesis methods for fluorinated building blocks.

In material science applications, the compound's electronic effects from its ortho-fluorine substitution make it valuable for developing liquid crystal materials and organic semiconductors. Researchers investigating structure-property relationships in π-conjugated systems often explore such multifunctional aromatics. The ethoxy group provides additional synthetic handles for further modifications—a feature highlighted in recent publications about modular molecular design.

Quality control specifications for 1807206-53-6 typically require monitoring of isomeric impurities and residual solvents, reflecting industry concerns about reproducibility in medicinal chemistry. Analytical method development for such polyhalogenated compounds remains an active research area, with many scientists searching for optimal chromatographic separation techniques for structurally similar analogs.

The compound's stability profile under various storage conditions and pH ranges is frequently investigated, particularly for applications in prodrug development. Thermal analysis data (including DSC and TGA results) for 6-Chloro-3-ethoxy-2-fluorotoluene provide crucial information for process chemists designing scale-up protocols—another trending topic in process chemistry forums.

Emerging applications in crop protection chemistry have expanded the market potential for this compound. Its structural motifs appear in patents for herbicidal and fungicidal agents, driving interest from agrochemical manufacturers. This aligns with growing searches about novel mode-of-action pesticides and halogen-containing bioactive molecules in agricultural research.

Regulatory aspects concerning halogenated aromatic compounds continue to evolve, with particular attention to REACH compliance and ICH guidelines for pharmaceutical intermediates. Suppliers of CAS 1807206-53-6 must provide comprehensive safety data sheets and analytical certificates—documents frequently requested by research institutions and corporate screening libraries.

Future research directions likely involve exploring the compound's utility in click chemistry applications and as a precursor for fluorinated metal-organic frameworks (MOFs). The intersection of fluorine chemistry and materials science represents a particularly dynamic area of investigation, as seen in the rising number of cross-disciplinary publications referencing similar multifunctional intermediates.